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Compound of Interest

3-Bromo-6-fluoro-2-
Compound Name:

hydroxybenzaldehyde
CAS No.: 199287-82-6
Cat. No.: B3034629

Get Quote

Focus: 3-Bromo-6-fluoro-2-hydroxybenzaldehyde (CAS:

199287-82-6)
Executive Summary

This guide provides a technical analysis of the 1H NMR chemical shifts for 3-Bromo-6-fluoro-
2-hydroxybenzaldehyde, a critical scaffold in the synthesis of Schiff base ligands and
pharmaceutical intermediates. Due to the specific substitution pattern (trisubstituted benzene
ring with mixed halogens), the spectral signature is distinct and predictable but requires careful
differentiation from its isomers.

Key Distinction: The presence of the fluorine atom at the C6 position (ortho to the aldehyde)
introduces unique H-F coupling patterns not seen in the non-fluorinated parent, specifically
splitting the aldehyde proton signal and complicating the aromatic region with additional

coupling constants (
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Structural Analysis & Theoretical Prediction

To accurately interpret the NMR spectrum, we must first analyze the electronic environment
created by the substituents.

Aldehyde (CHO) at C1: Strongly electron-withdrawing (deshielding).

» Hydroxyl (OH) at C2: Electron-donating (shielding) but involved in a strong intramolecular
Hydrogen Bond with the carbonyl oxygen, which significantly deshields the phenolic proton.

e Bromine (Br) at C3: Weakly electron-withdrawing (inductive) but electron-donating
(resonance). Sterically bulky.

» Fluorine (F) at C6: Strongly electronegative. It exerts a shielding effect on the ortho proton
(none here) and para proton (H4), but its most significant impact is the spin-spin coupling (

F is spin 1/2, 100% abundance).

Predicted Chemical Shift Logic
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Note on H4 vs H5: H4 is expected to be significantly downfield (higher ppm) than H5 due to the

deshielding effect of the ortho-Bromine and the meta-Aldehyde group, whereas H5 is shielded

by the ortho-Fluorine and para-Hydroxyl effects.

Experimental Methodology

To replicate these results, the following protocol ensures high-resolution data and minimizes

solvent-solute interaction variability.

Sample Preparation Protocol

» Solvent Selection:DMSO-d6 is preferred over CDCI
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for this compound.

o Reason: DMSO-d6 stabilizes the phenolic proton signal (making it sharper) and ensures
full solubility of the polar aldehyde.

o Concentration: Dissolve 5-10 mg of sample in 0.6 mL of solvent.
o Reference: Use Tetramethylsilane (TMS,
0.[1]00) or the residual DMSO pentet (

2.50) as the internal standard.

Acquisition Parameters (Standard 400/500 MHZz)

e Pulse Sequence: zg30 (30° excitation pulse)
» Relaxation Delay (D1):

2.0 seconds (essential for accurate integration of the slow-relaxing aldehyde proton).

e Spectral Width: -2 to 14 ppm (to capture the downfield OH peak).

e Scans (NS): 16—32 scans.

Solid Sample Select Solvent Choice i issolution Acquisition Processing Interpret PEEVLEIE
(5-10 mg) (DMSO0-d6 vs CDCI3) ransfer to Tube (D1=2s, SW=16ppm) (Phase, Baseline, Integrate) (Coupling Constant Calc)

Click to download full resolution via product page

Figure 1: Optimized NMR acquisition workflow for halogenated salicylaldehydes.

Comparative Data Analysis

The following table compares the target compound with its closest structural analogs to
highlight the diagnostic shifts.

Table 1. Chemical Shift Comparison (in DMSO-d6)
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Analog A: 3- Analog B: 6-
) Target: 3-Br-6-
Functional Bromo-2- Fluoro-2- ) )
F-2-OH- Diagnostic Note
Group hydroxybenzald  hydroxybenzald
Benzaldehyde
ehyde ehyde
The doublet
splitting (
-CHO (Aldehyde)  10.25 ppm (d) 10.00 ppm (s) 10.30 ppm (d) Hz) confirms the
6-Fluoro
substitution.

Broad singlet;

position varies
-OH (Phenolic) 11.50 ppm (s) 11.20 ppm (s) 11.40 ppm (s) with

concentration/te

mp.

Deshielded by

Ar-H (H4) 7.80 ppm (dd) 7.85 ppm (dd) 7.60 ppm (m)
ortho-Br.
Shielded by
Ar-H (H5) 6.95 ppm (dd) 6.90 ppm (t) 6.80 ppm (m) ortho-F; distinct

coupling pattern.

Coupling Constant Analysis (

Values)

The most definitive proof of structure comes from the coupling constants, particularly the
interaction with Fluorine.

e (Ortho F-H coupling): Expect a large value of 9-11 Hz. This will split the H5 signal
significantly.

e (Meta F-H coupling): Expect a moderate value of 5-6 Hz.

e (Through-space/bond): The aldehyde proton often shows a small coupling of 1.5-2.5 Hz with
the ortho-fluorine, turning the usual singlet into a doublet. This is a "smoking gun" for 6-fluoro
substitution.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Application Context: Monitoring Synthesis

When synthesizing this compound (e.g., via bromination of 6-fluorosalicylaldehyde), NMR is the
primary tool for reaction monitoring.

o Starting Material (6-Fluorosalicylaldehyde): Shows aromatic protons at C3, C4, and C5.

e Product (3-Bromo-6-fluoro...): The signal for H3 (usually a doublet around 6.7—6.9 ppm in the
starting material) will disappear.

 Integration Check: The aromatic region integral should drop from 3H (starting material) to 2H
(product).

Start: 6-Fluorosalicylaldehyde
(3 Aromatic H)

l

Bromination Reaction
(Br2 / AcOH)

l

NMR Checkpoint

Success \Mixture

Product Formed

Incomplete

(2 Aromatic H) (Mixed signals)

(H3 signal gone)

Click to download full resolution via product page
Figure 2: Logic flow for validating synthesis completion via 1H NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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